Cas no 2172232-99-2 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid)

• Product Name: 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid
• CAS No: 2172232-99-2
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6405227
• PubChem ID: 165811215
• Update Time: 2025-11-05

1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid
• EN300-1498007
• 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}-1H-imidazole-4-carboxylic acid
• 2172232-99-2

• Inchi： 1S/C26H28N4O5/c1-17(10-11-24(31)27-12-13-30-14-23(25(32)33)28-16-30)29-26(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,14,16-17,22H,10-13,15H2,1H3,(H,27,31)(H,29,34)(H,32,33)
• InChI Key： ZFPSPNMXPDGQPE-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCCN1C=NC(C(=O)O)=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid

Introduction to 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid (CAS No. 2172232-99-2)

The compound 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid, identified by its CAS number 2172232-99-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of fluorene, amino acids, and imidazole derivatives, making it a promising candidate for various therapeutic applications. The presence of a fluorene moiety and an imidazole ring suggests potential interactions with biological targets, while the pentanamidoethyl chain introduces flexibility and functionality that could enhance binding affinity and pharmacokinetic properties.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in drug design. The imidazole ring, a common pharmacophore in medicinal chemistry, is known for its ability to modulate enzyme activity and receptor binding. In particular, 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid leverages this structural motif to potentially interact with a wide range of biological targets. The fluorene derivative serves as a lipophilic anchor, improving solubility and membrane permeability, while the methoxycarbonyl group enhances metabolic stability and binding interactions.

The compound's extended pentanamidoethyl side chain is particularly noteworthy, as it provides a scaffold for further functionalization. This feature allows chemists to modify the molecule's properties, such as solubility, bioavailability, and target specificity, through strategic substitutions. For instance, modifications at the amine or carboxylic acid termini could yield derivatives with enhanced affinity for specific enzymes or receptors. Such tunability is critical in the development of novel therapeutics that can address unmet medical needs with high precision.

Current advancements in computational chemistry have enabled the rapid screening of complex molecular libraries, accelerating the discovery of bioactive compounds like 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid. Machine learning algorithms can predict binding affinities and pharmacokinetic profiles with remarkable accuracy, guiding medicinal chemists toward optimal molecular designs. These computational tools have been instrumental in identifying promising candidates for further experimental validation. In parallel, high-throughput synthesis techniques have reduced the time and cost associated with producing large quantities of novel compounds, facilitating their integration into preclinical studies.

The potential applications of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid span multiple therapeutic areas. Its structural features suggest utility in oncology, where targeted inhibition of key signaling pathways is crucial for cancer treatment. Additionally, the compound may exhibit anti-inflammatory or immunomodulatory effects by interacting with cytokine receptors or intracellular signaling molecules. Preclinical studies have begun to explore these possibilities, generating preliminary data that warrant further investigation.

In oncology research, small molecules that disrupt tumor growth by inhibiting critical kinases or transcription factors are highly sought after. The combination of fluorene and imidazole moieties in 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid positions it as a potential inhibitor of pathways such as MAPK or PI3K/Akt. Early studies indicate that derivatives of this compound may exhibit dose-dependent cytotoxicity in certain cancer cell lines while sparing healthy tissues. This selectivity is essential for minimizing side effects and improving patient outcomes.

The anti-inflammatory potential of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid has also garnered attention from researchers investigating chronic inflammatory diseases such as rheumatoid arthritis or Crohn's disease. Imidazole derivatives are known to modulate immune responses by interacting with receptors like TLRs or COX enzymes. By targeting these pathways, the compound may reduce inflammation without triggering systemic immunosuppression—a critical balance in therapeutic intervention.

Future directions in the development of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}-1H-imidazole-4-carboxylic acid include optimizing its pharmacokinetic profile through prodrug strategies or nanocarrier delivery systems. These approaches aim to enhance bioavailability and tissue penetration while maintaining efficacy. Additionally, structural analogs will be synthesized to refine target interactions and minimize off-target effects. Collaborative efforts between computational chemists and experimental biologists will be essential in translating these findings into clinical reality.

The role of CAS No. 2172232-99-2 as a reference point underscores its significance in ongoing research efforts. This identifier ensures reproducibility across different laboratories and facilitates data sharing within the scientific community. As more studies emerge detailing the compound's properties and applications, its value as a tool for drug discovery will continue to grow.